Yoda2

• Molecular Formula: C16H9Cl2N2O2S2-
• Molecular Weight: 396.3 g/mol
• InChI: InChI=1S/C16H10Cl2N2O2S2/c17-12-2-1-3-13(18)11(12)8-23-16-20-19-14(24-16)9-4-6-10(7-5-9)15(21)22/h1-7H,8H2,(H,21,22)/p-1
• InChIKey: KFIUJWYVLYQUOY-UHFFFAOYSA-M

Standard PIEZO1 agonists like Yoda1 fail above 3-10 µM due to poor aqueous solubility (0.2-3.8 µM). Yoda2 solves this with ~160-fold higher solubility (up to 100 mM in water). - 2.8x greater Ca2+ signaling vs Yoda1 in human cells - EC50: 150 nM (mouse PIEZO1), 1.14 µM (HUVEC) - Validated in vivo: bone parameters in aged mice, ex vivo vasorelaxation (Emax 98.31%) - 4.6x higher potency than Yoda1 in human RBC patch clamp - Purity ≥98% (HPLC), beige solid powder

Yoda2 PIEZO1 Agonist Overview

Yoda2 (synonym KC289, CAS 3081450-95-2) is the potassium salt of a 4-benzoic acid-modified analogue of the prototypical PIEZO1 agonist Yoda1, belonging to the Yoda series of small-molecule mechanosensitive ion channel activators [1]. Developed through medicinal chemistry optimization to overcome the potency and aqueous solubility limitations of Yoda1, Yoda2 functions as a selective agonist of the mechanically activated, calcium-permeable non-selective cation channel PIEZO1 [1]. It is supplied as a beige solid powder with a purity of ≥98% (HPLC), a molecular weight of 435.39 g/mol, and the molecular formula C16H9Cl2KN2O2S2 .

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Potency-enhanced PIEZO1 agonist

Reported 4.0–4.6-fold potency improvement over Yoda1 in calcium flux and patch clamp assays

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Aqueous solubility improved

Approximately 160-fold greater aqueous solubility than Yoda1, enabling reliable dosing above low µM range

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Selective PIEZO1 tool compound

Demonstrated selectivity over >30 ion channels and receptors at 5 µM; consistent with targeted PIEZO1 activation studies

• [1] Parsonage G, Cuthbertson K, Endesh N, et al. Improved PIEZO1 agonism through 4-benzoic acid modification of Yoda1. British Journal of Pharmacology. 2023;180(16):2039-2063. doi:10.1111/bph.15996 View Source

Yoda2 vs. Other PIEZO1 Agonists

Although multiple small-molecule PIEZO1 agonists exist—including Yoda1, Yaddle1, Jedi1, Jedi2, and Yoda2—these compounds are not functionally interchangeable. Yoda1 suffers from critically poor aqueous solubility (0.2–3.8 μM in phosphate buffer) that limits reliable dosing above low micromolar concentrations [1]. Yaddle1 offers improved solubility (26.72 μM) but with reduced potency at human PIEZO1 (EC50 ~400 nM) [2]. The Jedi series activates PIEZO1 through an entirely different binding site on the extracellular blade domain, producing distinct pharmacological profiles [3]. Yoda2 was specifically engineered via 4-benzoic acid substitution of the pyrazine moiety of Yoda1 to simultaneously enhance potency, aqueous solubility (~160-fold over Yoda1), and reliability in physiological assays—a combination not achieved by any single comparator [4]. Substituting any alternative for Yoda2 risks experimental failure due to solubility-limited dosing, lower potency, or divergent channel activation mechanisms.

Yoda2

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Yoda1

Solubility-limited dosing (0.2–3.8 µM) may cause variability; potency and reliability may not transfer directly.

Yoda2

→

Yaddle1

Improved solubility but reduced potency at human PIEZO1 (EC50 ~400 nM); assay-response context may differ.

Yoda2

→

Jedi series

Activates PIEZO1 via distinct extracellular blade-domain binding; pharmacological profile not directly comparable.

• [1] Kinsella JA, et al. Pharmacology of PIEZO1 channels. British Journal of Pharmacology. 2024;181(23):4714-4732. doi:10.1111/bph.17351 View Source
• [2] Goon S, et al. Exploring the Structural Attributes of Yoda1 for the Development of New-Generation Piezo1 Agonist Yaddle1 as a Vaccine Adjuvant Targeting Optimal T Cell Activation. Journal of Medicinal Chemistry. 2024;67:8225-8246. doi:10.1021/acs.jmedchem.4c00472 View Source
• [3] Evans EL, et al. Yoda1 analogue (Dooku1) which antagonizes Yoda1-evoked activation of Piezo1 and aortic relaxation. British Journal of Pharmacology. 2018;175(10):1744-1759. doi:10.1111/bph.14188 View Source
• [4] Parsonage G, Cuthbertson K, Endesh N, et al. Improved PIEZO1 agonism through 4-benzoic acid modification of Yoda1. British Journal of Pharmacology. 2023;180(16):2039-2063. doi:10.1111/bph.15996 View Source

Yoda2 Differentiation Evidence

Mouse PIEZO1 Potency Advantage

In a direct head-to-head comparison using HEK cells overexpressing mouse PIEZO1 in intracellular calcium (Fura-2) assays, the rank order of potency was KC289 (Yoda2, EC50 = 150 nM) > KC159 (280 nM) > Yoda1 (600 nM), establishing Yoda2 as the most potent agonist in the Yoda series [1]. This represents a 4.0-fold improvement in potency over the parent compound Yoda1. The 2-benzoic acid substitution analogue (KC157) failed to generate a modulator, confirming the specificity of the 4-benzoic acid modification for enhanced agonism [1].

Mouse PIEZO1 Potency

Head-to-head

Yoda2 EC50 = 150 nM vs. Yoda1 600 nM

Supports lower-concentration PIEZO1 activation studies

4.0-fold reported improvement; HEK-mPIEZO1 Fura-2 assay

Evidence Dimension	PIEZO1 agonist potency (EC50) in calcium flux assay
Target Compound Data	Yoda2 (KC289): EC50 = 150 nM
Comparator Or Baseline	Yoda1: EC50 = 600 nM; KC159: EC50 = 280 nM
Quantified Difference	Yoda2 is 4.0-fold more potent than Yoda1; 1.9-fold more potent than KC159
Conditions	HEK cells overexpressing mouse PIEZO1; Fura-2 intracellular calcium assay; Parsonage et al. 2023

Why This Matters

This 4-fold potency advantage means Yoda2 achieves equivalent PIEZO1 activation at substantially lower concentrations, reducing the risk of off-target effects and enabling experiments at concentrations well below the solubility limit.

• [1] Parsonage G, Cuthbertson K, Endesh N, et al. Improved PIEZO1 agonism through 4-benzoic acid modification of Yoda1. British Journal of Pharmacology. 2023;180(16):2039-2063. doi:10.1111/bph.15996 View Source

Human Erythrocyte Patch Clamp Potency

In a direct head-to-head comparison using automated patch clamp (SyncroPatch 384) on native human red blood cells (RBCs), Yoda2 activated Piezo1 with an EC50 of 305 nM compared to 1391 nM for Yoda1, representing a 4.6-fold potency advantage [1]. At sub-micromolar concentrations, Yoda2 elicited a greater current response than Yoda1 and reached channel saturation at lower concentrations (plateauing at ~1–4 μM), whereas Yoda1 did not plateau and showed more variable responses, likely due to its solubility limitations [1]. The response to Yoda2 was overall more consistent than for Yoda1 across the tested concentration range [1].

Human Erythrocyte Patch Clamp

Head-to-head

Yoda2 EC50 = 305 nM vs. Yoda1 1391 nM

Higher potency in native human RBCs with endogenous PIEZO1

4.6-fold reported; SyncroPatch 384, n=3

Evidence Dimension	PIEZO1 channel activation potency (EC50) in native human RBC automated patch clamp
Target Compound Data	Yoda2: EC50 = 305 nM (n = 35/171 responding cells; N = 3 independent plates)
Comparator Or Baseline	Yoda1: EC50 = 1391 nM (n = 35/172 responding cells; N = 3 independent plates)
Quantified Difference	Yoda2 is 4.6-fold more potent than Yoda1; Yoda2 reaches channel saturation at ~1 μM vs. no saturation for Yoda1
Conditions	Human RBCs; cumulative concentration application (41 nM–8 μM); voltage ramp −100 mV to +80 mV; SyncroPatch 384; Meslier et al. 2025

Why This Matters

The 4.6-fold potency advantage in a native human cell type with endogenous PIEZO1 expression demonstrates that Yoda2's superiority is not limited to overexpression systems, making it the preferred tool for physiologically relevant PIEZO1 activation studies.

• [1] Meslier M, et al. Piezo1 Channel Activators Yoda1 and Yoda2 in the Context of Red Blood Cells. Biomolecules. 2025;15(8):1110. doi:10.3390/biom15081110 View Source

Aqueous Solubility Enhancement

Yoda1 has critically limited aqueous solubility, estimated at only 0.2–3.8 μM in phosphate buffer, which prevents reliable dosing above low micromolar concentrations and has been explicitly noted as a barrier to accurate EC50 determination [1][2]. The 4-benzoic acid modification in Yoda2 dramatically improves solubility: Yoda2 is reported to be approximately 160-fold more soluble in aqueous buffer than Yoda1 . In practical terms, Yoda2 can be prepared in aqueous solution at up to 100 mM in water and 50 mM in DMSO, whereas Yoda1 is sparingly soluble in aqueous buffers . Yoda2 is soluble in water at 43.54 mg/mL (100 mM), a stark contrast to Yoda1's solubility limit that constrains experiments to ≤10 μM [1].

Aqueous Solubility

Cross-study

~160-fold more soluble than Yoda1

Enables aqueous dosing >300× above Yoda1 reliable limit

100 mM in water vs. Yoda1 0.2–3.8 µM in buffer

Evidence Dimension	Aqueous solubility in physiological buffer
Target Compound Data	Yoda2: ~160-fold more soluble than Yoda1 in aqueous buffer; soluble to 100 mM in water; soluble to 50 mM in DMSO
Comparator Or Baseline	Yoda1: solubility limit 0.2–3.8 μM in phosphate buffer; sparingly soluble in aqueous buffers; concentrations above 10 μM not reliably achievable
Quantified Difference	Approximately 160-fold solubility enhancement; Yoda2 usable at concentrations >300× higher than Yoda1's reliable upper limit
Conditions	Aqueous buffer (universal aqueous buffer with 0.5% DMSO for Yoda2); phosphate buffer pH 7.4 for Yoda1; Parsonage et al. 2023; Kinsella et al. 2024; Tocris solubility data

Why This Matters

Yoda1's poor solubility is a well-documented experimental liability that limits dosing range, causes variability, and prevents accurate pharmacology; Yoda2's ~160-fold solubility improvement directly resolves this critical bottleneck for both in vitro physiological assays and in vivo studies.

• [1] Kinsella JA, et al. Pharmacology of PIEZO1 channels. British Journal of Pharmacology. 2024;181(23):4714-4732. doi:10.1111/bph.17351 View Source
• [2] Parsonage G, Cuthbertson K, Endesh N, et al. Improved PIEZO1 agonism through 4-benzoic acid modification of Yoda1. British Journal of Pharmacology. 2023;180(16):2039-2063. doi:10.1111/bph.15996 View Source

Human PIEZO1 Calcium Signaling Efficacy

In a direct comparison using hPIEZO1-TREx and mPIEZO1-TREx cells, Yoda2 increased Ca2+ signaling 2.8-fold in hPIEZO1-TREx and 1.2-fold in mPIEZO1-TREx compared to Yoda1 . This demonstrates that Yoda2's efficacy advantage is not merely a potency shift but also translates to a greater maximal functional response, particularly at therapeutically relevant human PIEZO1 channels. The EC50 of Yoda2 in HUVEC cells (which endogenously express human PIEZO1) was determined to be 1.14 μM .

Human PIEZO1 Ca²⁺ Signal

Head-to-head

2.8-fold greater Ca²⁺ response vs. Yoda1

Enhanced signaling in human PIEZO1 expression systems

hPIEZO1-TREx cells; HUVEC EC50 = 1.14 µM

Evidence Dimension	Ca2+ signaling fold-change relative to Yoda1 in human and mouse PIEZO1 overexpression systems
Target Compound Data	Yoda2: 2.8-fold Ca2+ signal increase in hPIEZO1-TREx; 1.2-fold increase in mPIEZO1-TREx vs. Yoda1; EC50 = 1.14 μM in HUVEC cells
Comparator Or Baseline	Yoda1: baseline comparator (normalized to 1.0-fold)
Quantified Difference	2.8-fold greater Ca2+ signaling at human PIEZO1; 1.2-fold greater at mouse PIEZO1
Conditions	hPIEZO1-TREx and mPIEZO1-TREx stable cell lines; HUVEC endogenous expression; Tocris/R&D Systems biological activity data

Why This Matters

The larger effect size at human vs. mouse PIEZO1 suggests Yoda2 is particularly well-suited for translational studies using human-derived cells or tissues, where Yoda1's efficacy is comparatively limited.

PIEZO1 Selectivity Profiling

Yoda2 was tested for selectivity against a panel of over 30 other ion channels and receptors at a concentration of 5 µM and demonstrated selectivity for PIEZO1 [1][2]. The original Parsonage et al. (2023) study confirmed selectivity for PIEZO1 over other membrane proteins as part of the compound characterization [2]. While the full selectivity panel data for Yoda1 is less comprehensively reported, Yoda1's known selectivity profile is considered comparable, though Yoda1's poor solubility limits its reliable testing at higher concentrations where off-target effects might emerge [3]. The improved physicochemical properties of Yoda2 enable more reliable selectivity assessment at physiologically relevant concentrations.

Selectivity Profiling

Class-level

Selective over >30 channels at 5 µM

Supports PIEZO1-mediated interpretation at effective concentrations

Full panel data limited; data to verify

Evidence Dimension	Selectivity profiling against ion channel and receptor panel
Target Compound Data	Yoda2: selective for PIEZO1 over >30 other ion channels and receptors at 5 µM
Comparator Or Baseline	Yoda1: also reported as PIEZO1-selective, but solubility limitations constrain testing at higher concentrations
Quantified Difference	Yoda2 selectivity maintained at 5 µM (a concentration >30-fold above its EC50), a concentration range where Yoda1 solubility is unreliable
Conditions	Panel of >30 ion channels and receptors; 5 µM test concentration; Parsonage et al. 2023; GLPBio product data

Why This Matters

The ability to confirm selectivity at 5 µM—well above the EC50—provides confidence that Yoda2's pharmacological effects at effective concentrations are PIEZO1-mediated, reducing the risk of confounding off-target contributions in experimental results.

• [1] GLPBio. Yoda2 (potassium salt) Product Information. Catalog No. GC92593. View Source
• [2] Parsonage G, Cuthbertson K, Endesh N, et al. Improved PIEZO1 agonism through 4-benzoic acid modification of Yoda1. British Journal of Pharmacology. 2023;180(16):2039-2063. doi:10.1111/bph.15996 View Source
• [3] Kinsella JA, et al. Pharmacology of PIEZO1 channels. British Journal of Pharmacology. 2024;181(23):4714-4732. doi:10.1111/bph.17351 View Source

Vasorelaxation and Bone Anabolic Activity

Yoda2 induces concentration-dependent, nitric oxide (NO)-dependent relaxation in isolated mouse portal vein with an EC50 of 1.2 μM, an effect mediated through NOS3 stimulation and NO production [1]. In mouse mesenteric resistance arteries, Yoda2 achieves near-complete relaxation (Emax = 98.31 ± 0.89%), and the effect is attenuated by the NOS inhibitor L-NAME, confirming NO-dependence [2]. In vivo, Yoda2 (5 µmol/kg) administered to 22-month-old female mice in combination with tibial mechanical loading produced an additive effect on cortical bone parameters, with significant increases in cortical area and thickness at 15% and 37% of tibial bone length [3]. In vivo osteocyte calcium signaling imaging confirmed that Yoda2 reaches osteocytes and activates Piezo1 after systemic injection [3]. While Yoda1 also produces vasorelaxation, its use in vivo is constrained by poor solubility requiring high DMSO concentrations or specialized formulation vehicles; Yoda2's enhanced solubility enables more reliable systemic delivery .

Vasorelaxation & Bone Activity

Model context

Portal vein EC50 = 1.2 µM; Emax 98% in mesenteric artery

Supports ex vivo and in vivo PIEZO1 functional studies

5 µmol/kg additive bone effect in aged mice; NO-dependent

Evidence Dimension	Ex vivo vasorelaxation potency and in vivo bone anabolic efficacy
Target Compound Data	Yoda2: portal vein relaxation EC50 = 1.2 μM; mesenteric artery Emax = 98.31 ± 0.89%; in vivo bone: increased cortical area and thickness at 5 µmol/kg
Comparator Or Baseline	Yoda1: also produces NO-dependent vasorelaxation but with reported solubility-limited in vivo dosing challenges
Quantified Difference	Yoda2 achieves near-complete vasorelaxation in resistance arteries; demonstrates reproducible in vivo bone effects without specialized solubility-enhancing formulation strategies required for Yoda1
Conditions	Isolated mouse portal vein wire myography; mouse mesenteric resistance artery and pudendal artery; 22-month-old female C57BL/6 mice with tibial loading model; Parsonage et al. 2023; AHA abstract 2024; Meslier et al. 2025

Why This Matters

Yoda2's demonstrated ex vivo vasorelaxation potency and in vivo bone activity validate its utility beyond cell-based assays, making it the preferred PIEZO1 agonist for translational studies requiring systemic administration or tissue-level functional readouts.

• [1] Parsonage G, Cuthbertson K, Endesh N, et al. Improved PIEZO1 agonism through 4-benzoic acid modification of Yoda1. British Journal of Pharmacology. 2023;180(16):2039-2063. doi:10.1111/bph.15996 View Source
• [2] American Heart Association. Yoda2, a Novel Piezo1 Agonist, Induces Relaxation in Mouse Vascular and Corpus Cavernosum Tissues. Hypertension 2024 Scientific Sessions Abstract P-221. View Source
• [3] Meslier M, et al. Combined Effects of Mechanical Loading and Piezo1 Chemical Activation on 22-Months-Old Female Mouse Bone Adaptation. Aging Cell. 2025;24(8):e70087. doi:10.1111/acel.70087 View Source

Yoda2 Prioritized Applications

Aqueous Dosing for PIEZO1 Activation

Yoda2 is the preferred PIEZO1 agonist for any experimental protocol requiring compound concentrations exceeding 3–10 μM in aqueous buffers. Yoda1's solubility limit (0.2–3.8 μM) makes it unsuitable for such studies [1], while Yoda2's ~160-fold greater aqueous solubility enables reliable dosing at concentrations up to 100 mM in water . This is critical for flow cytometry, live-cell imaging, tissue bath pharmacology, and any assay where DMSO concentrations must be minimized to avoid solvent toxicity. Researchers studying PIEZO1 in primary cells with endogenous expression levels—where higher agonist concentrations may be needed to achieve full activation—should procure Yoda2 rather than attempting to push Yoda1 beyond its solubility ceiling.

Human PIEZO1 Drug Discovery

For translational research programs focused on human PIEZO1 biology, Yoda2 offers a 2.8-fold greater Ca2+ signaling response in human PIEZO1-expressing cells compared to Yoda1 [1]. Its EC50 of 150 nM at mouse PIEZO1 and 1.14 μM in HUVEC cells positions Yoda2 as the most potent and well-characterized agonist for screening cascades that progress from recombinant human PIEZO1 assays to human primary endothelial or vascular cell models [1]. The compound's demonstrated selectivity over 30 other ion channels and receptors at 5 µM provides confidence that screening hits are PIEZO1-dependent [2].

In Vivo Pharmacology Studies

Yoda2 is the only PIEZO1 agonist with published in vivo efficacy data demonstrating additive effects with mechanical loading on cortical bone parameters in aged mice (22-month-old females) [1]. The compound's ability to reach osteocytes and activate Piezo1 after systemic injection—confirmed by in vivo calcium imaging—validates its utility for bone mechanobiology and aging research [1]. Preclinical studies investigating PIEZO1-mediated vasorelaxation in resistance arteries, portal vein function, or corpus cavernosum physiology should select Yoda2 for its demonstrated ex vivo efficacy (Emax up to 98.31% in mesenteric arteries) and NO-dependent mechanism consistent with endothelial PIEZO1 activation . Yoda1's poor solubility complicates in vivo dosing and often requires specialized formulation vehicles, making Yoda2 the logistically simpler and more reliable choice [2].

Erythrocyte PIEZO1 and Xerocytosis Modeling

For researchers studying PIEZO1 function in erythrocytes—including hereditary xerocytosis (HX) disease modeling, Gárdos channel coupling, and RBC volume regulation—Yoda2 demonstrates 4.6-fold higher potency than Yoda1 in automated patch clamp recordings from native human RBCs (EC50 305 nM vs. 1391 nM) [1]. Yoda2 activates Piezo1 channels with greater consistency and reaches saturation at lower concentrations (~1 μM), enabling more reproducible experimental conditions [1]. The compound has been specifically validated for RBC research with detailed characterization of downstream Ca2+ signaling, membrane potential changes (MBE method), and Gárdos channel activation—providing a complete methodological framework for new investigators entering this field [1].

Application

Selection Property

Validation Focus

Aqueous-buffer PIEZO1 assays

Aqueous solubility >100-fold over Yoda1

Dose-response reproducibility above low µM range

Human PIEZO1 target engagement studies

Higher Ca²⁺ response in human PIEZO1 cells

PIEZO1-dependent signaling in primary human cells

In vivo PIEZO1 mechanobiology research

Systemic delivery without specialized vehicles

Bone adaptation and vascular function endpoints

Erythrocyte PIEZO1 and ion channel studies

Patch-clamp potency in native human RBCs

Gárdos channel coupling and RBC volume regulation

• [1] Meslier M, et al. Piezo1 Channel Activators Yoda1 and Yoda2 in the Context of Red Blood Cells. Biomolecules. 2025;15(8):1110. doi:10.3390/biom15081110 View Source
• [2] GLPBio. Yoda2 (potassium salt) Product Information. Catalog No. GC92593. View Source